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Compound of Interest

Compound Name: Ethyl 3-methylpentanoate

Cat. No.: B1332351 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Ethyl 3-methylpentanoate, including detailed operational and disposal plans. By

adhering to these procedural steps, you can minimize risks and ensure a safe laboratory

environment.

Ethyl 3-methylpentanoate is a flammable liquid and vapor that can cause skin and eye

irritation.[1][2][3] Proper handling and the use of appropriate personal protective equipment

(PPE) are critical to prevent exposure and ensure safety.

Hazard Communication
It is crucial to be aware of the hazards associated with Ethyl 3-methylpentanoate:

Physical Hazards: Highly flammable liquid and vapor.[4][5] Vapors are heavier than air and

may travel to a source of ignition and flash back.[5]

Health Hazards: May cause skin and serious eye irritation.[1][2] Inhalation of high

concentrations may cause drowsiness or dizziness.[1][2] May be fatal if swallowed and

enters airways.[1][2]

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is the first line of defense against chemical exposure. All PPE

should be inspected before use and disposed of properly after contamination.[5]

PPE Category Specification Rationale

Eye and Face Protection
Safety goggles with side-

shields or a face shield.[4][6][7]

Protects against splashes and

vapors.

Hand Protection

Butyl or Neoprene gloves are

recommended for handling

esters.[1][5][8][9][10] Nitrile

gloves offer limited protection

and are not recommended for

extended contact.[11]

Provides a chemical barrier to

prevent skin contact. Butyl

rubber offers high permeation

resistance to esters and

ketones.[5]

Body Protection

Chemical-resistant and flame-

retardant, antistatic protective

clothing.[4][5][6] An impervious

apron should also be

considered.

Protects skin from splashes

and contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

with organic vapor cartridges is

required when vapors or

aerosols are generated, or if

ventilation is inadequate.[4][5]

[7]

Prevents inhalation of harmful

vapors.

Safe Handling and Storage Protocol
Adherence to proper handling and storage procedures is essential to prevent accidents and

exposure.

Handling:

Ventilation: Always handle Ethyl 3-methylpentanoate in a well-ventilated area, preferably in

a chemical fume hood.[1][4]
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Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

[4][5][7]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[4][5][7] Use

only non-sparking tools to prevent ignition.[4][5][7]

Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.[4][5][7]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[4] Wash hands thoroughly

after handling.[1]

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4][5]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[4]

Temperature: Recommended storage is at room temperature.[4] For long-term storage in

solvent, -20°C for one year or -80°C for two years is advised.[12]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.
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Emergency Scenario Procedural Steps

Spill or Leak

1. Evacuate personnel from the area.[2][4]2.

Ensure adequate ventilation and remove all

sources of ignition.[2][4]3. Wear full PPE,

including respiratory protection.[4]4. Contain the

spill using a non-combustible absorbent material

(e.g., sand, earth, vermiculite).[4]5. Collect the

absorbed material into a suitable, labeled

container for disposal.[4]

Fire

1. Use dry chemical, foam, or carbon dioxide

extinguishers. Do not use a solid stream of

water as it may scatter and spread the fire.[4]

[5]2. Firefighters must wear self-contained

breathing apparatus (SCBA) and full protective

clothing.[4]

First Aid: Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do. Seek immediate

medical attention.[4]

First Aid: Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water/shower.[4][5] If

skin irritation occurs, get medical advice.

First Aid: Inhalation

Move the person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1][4]

First Aid: Ingestion
Do NOT induce vomiting. Immediately call a

poison center or doctor.[1][2][4]

Disposal Plan
All chemical waste must be handled and disposed of in accordance with local, state, and

federal regulations.
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Waste Collection: Collect waste Ethyl 3-methylpentanoate and contaminated materials

(e.g., absorbent pads, gloves) in a designated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "Ethyl 3-methylpentanoate".

Storage of Waste: Store the waste container in a designated satellite accumulation area,

away from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Do not dispose of down the drain or in regular trash.[4][5][13]

Chemical and Physical Properties
The following table summarizes key quantitative data for Ethyl 3-methylpentanoate.

Property Value

CAS Number 5870-68-8[4]

Molecular Formula C₈H₁₆O₂[4]

Molecular Weight 144.21 g/mol [4]

Appearance Colorless liquid[14]

Boiling Point 158-159 °C[14]

Flash Point 45 °C (113 °F)[3]

Vapor Pressure 2.91 mmHg at 25 °C[14]

Occupational Exposure Limits No data available[13][15][16]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Ethyl 3-
methylpentanoate from preparation to disposal.
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Workflow for Safe Handling of Ethyl 3-methylpentanoate

Preparation

Handling & Experiment

Cleanup & Disposal Emergency Response

1. Risk Assessment
- Review SDS

- Identify Hazards

2. PPE Selection
- Goggles, Butyl Gloves
- Lab Coat, Respirator

3. Engineering Controls
- Verify Fume Hood Function

4. Chemical Handling
- Ground Equipment

- Use Non-Sparking Tools

5. Experimental Use
- Monitor for Spills

- Keep Container Closed

Emergency
(Spill, Fire, Exposure)

6. Decontamination
- Clean Work Area

7. Waste Collection
- Segregate Waste

8. Disposal
- Label Hazardous Waste

- Store in SAA

Follow First Aid
Procedures

Execute Spill
Response Plan

Click to download full resolution via product page

Workflow for safely handling Ethyl 3-methylpentanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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